2-amino-7,7-dimethyl-5-oxo-4-(3-pyridinyl)-1-(1H-1,2,4-triazol-3-yl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile

• Molecular Formula: C19H19N7O
• Molecular Weight: 361.4 g/mol
• IUPAC Name: 2-amino-7,7-dimethyl-5-oxo-4-pyridin-3-yl-1-(1H-1,2,4-triazol-5-yl)-6,8-dihydro-4H-quinoline-3-carbonitrile
• InChI: InChI=1S/C19H19N7O/c1-19(2)6-13-16(14(27)7-19)15(11-4-3-5-22-9-11)12(8-20)17(21)26(13)18-23-10-24-25-18/h3-5,9-10,15H,6-7,21H2,1-2H3,(H,23,24,25)
• InChI Key: GWXNPZWMWSIWSL-UHFFFAOYSA-N
• SMILES: CC1(CC2=C(C(C(=C(N2C3=NC=NN3)N)C#N)C4=CN=CC=C4)C(=O)C1)C

Description

2-amino-7,7-dimethyl-5-oxo-4-(3-pyridinyl)-1-(1H-1,2,4-triazol-3-yl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. This compound has been synthesized using various methods and has been studied for its potential applications in the field of medicine and biotechnology.

Mechanism of Action

The exact mechanism of action of 2-amino-7,7-dimethyl-5-oxo-4-(3-pyridinyl)-1-(1H-1,2,4-triazol-3-yl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile is not fully understood. However, it has been suggested that it may inhibit the growth of bacteria and cancer cells by disrupting DNA synthesis and cell division.
Biochemical and Physiological Effects:
Studies have shown that 2-amino-7,7-dimethyl-5-oxo-4-(3-pyridinyl)-1-(1H-1,2,4-triazol-3-yl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile may have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells and inhibit the growth of bacterial biofilms. Additionally, it has been suggested that it may have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

The advantages of using 2-amino-7,7-dimethyl-5-oxo-4-(3-pyridinyl)-1-(1H-1,2,4-triazol-3-yl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile in lab experiments include its potent antimicrobial and anticancer activity, as well as its potential anti-inflammatory and antioxidant properties. However, its limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 2-amino-7,7-dimethyl-5-oxo-4-(3-pyridinyl)-1-(1H-1,2,4-triazol-3-yl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile. These include:
1. Further studies to fully understand its mechanism of action and potential targets for therapeutic applications.
2. Investigation of its potential use as a scaffold for the development of new antimicrobial and anticancer agents.
3. Studies to determine its potential use in the treatment of inflammatory diseases and oxidative stress-related disorders.
4. Investigation of its potential use in combination with other drugs for enhanced therapeutic efficacy.
5. Studies to determine its pharmacokinetics and toxicity in vivo for potential clinical applications.
In conclusion, 2-amino-7,7-dimethyl-5-oxo-4-(3-pyridinyl)-1-(1H-1,2,4-triazol-3-yl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile is a promising compound that has shown significant potential in the field of scientific research. Its potent antimicrobial and anticancer activity, as well as its potential anti-inflammatory and antioxidant properties, make it a promising candidate for further study and development. However, further studies are needed to fully understand its mechanism of action, pharmacokinetics, and toxicity for potential clinical applications.

Synthesis Methods

The synthesis of 2-amino-7,7-dimethyl-5-oxo-4-(3-pyridinyl)-1-(1H-1,2,4-triazol-3-yl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has been achieved using different methods. One of the most commonly used methods involves the reaction of 3-pyridinecarboxaldehyde with 1,2,4-triazole-3-carboxylic acid hydrazide in the presence of acetic acid. The resulting product is then reacted with 7,7-dimethyl-5-oxo-4-(3-pyridinyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile to obtain the final product.

Scientific Research Applications

2-amino-7,7-dimethyl-5-oxo-4-(3-pyridinyl)-1-(1H-1,2,4-triazol-3-yl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has been studied for its potential applications in the field of medicine and biotechnology. It has been shown to exhibit significant antimicrobial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli. Additionally, it has been shown to have potential anticancer activity against various cancer cell lines.